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Compound of Interest

Compound Name: Glucarate

Cat. No.: B1238325

This guide provides essential safety and logistical information for the proper disposal of
glucarate, D-glucaric acid, and its common salts (calcium D-glucarate, potassium D-
glucarate) in a laboratory setting. The following procedures are designed for researchers,
scientists, and drug development professionals to ensure safe handling and regulatory
compliance.

I. Hazard Identification and Safety Precautions

Before handling or disposing of glucarate compounds, it is critical to be aware of their potential
hazards. Always consult the specific Safety Data Sheet (SDS) for the compound in use.

Summary of Potential Hazards:

e D-Glucaric Acid: Can cause severe skin burns and eye damage[1][2]. It may also be a
flammable solid[2].

e Glucarate Salts (Calcium and Potassium): Generally classified as causing skin irritation and
serious eye irritation. May also cause respiratory irritation[3][4].

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling glucarate
compounds. This includes:

e Gloves: Wear compatible chemical-resistant gloves[1][2].

e Eye Protection: Use chemical safety goggles or a face shield[1][2].
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e Lab Coat: A standard lab coat is required. For larger spills or when handling pure D-glucaric
acid, chemical-resistant clothing may be necessary[1].

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH/MSHA or European
Standard EN 149 approved respirator[1][4].

GHS Hazard
Compound CAS Number Key Hazards
Statements
Causes severe skin
) ) burns and eye H314, H318, H228[1]
D-Glucaric Acid 87-73-0
damage; Flammable [2]
solid[1][2].
Causes skin irritation;
Potassium D- Causes serious eye
576-42-1 o H315, H319, H335[3]
Glucarate irritation; May cause

respiratory irritation[3].

Causes skin irritation;
) Causes serious eye
Calcium D-Glucarate 5793-89-5 o H315, H319, H335[4]
irritation; May cause

respiratory irritation[4].

Il. Step-by-Step Disposal Protocol

The primary principle for glucarate disposal is to treat it as chemical waste. Do not dispose of it
in standard trash or down the drain unless explicitly permitted by your institution and local
regulations, which is unlikely for the pure acid[1][5].

Step 1: Waste Characterization

o Determine if the glucarate waste is mixed with other chemicals. If it is combined with
hazardous materials, the entire mixture must be treated as hazardous waste according to the
properties of the other chemicals.

e Pure, unused glucarate compounds should be disposed of as chemical waste.
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Step 2: Spill Management and Cleanup

e For Solid Spills (Powder):

[¢]

Ensure adequate ventilation[4].

[¢]

Gently sweep up the solid material to avoid creating dust[4].

[e]

Place the swept material into a suitable, labeled, and closed container for chemical waste
disposal[4].

[e]

Clean the spill area thoroughly with water and a cloth or paper towels.
e For Liquid Spills (Solutions):

o Absorb the solution with an inert, non-combustible material (e.g., vermiculite, sand, or
earth)[3].

o Collect the absorbent material into a suitable, labeled container for disposal.
o Clean the spill area with water.
Step 3: Container Management and Final Disposal

e Collect Waste: Place all glucarate waste, including contaminated materials like weighing
paper and PPE, into a clearly labeled, sealed, and compatible waste container.

e Labeling: Label the container clearly as "Glucarate Waste" or "D-Glucaric Acid Waste" and
include any other components of the mixture.

o Storage: Store the waste container in a designated, well-ventilated area, away from
incompatible materials such as strong acids, alkalis, and oxidizing/reducing agents[3].

o Disposal Request: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor. Adhere
strictly to all local, state, and federal regulations for chemical waste disposal[2].

lll. Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of
glucarate waste.
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Caption: Decision workflow for the proper disposal of glucarate waste.

IV. Environmental Considerations

While comprehensive ecological data is limited in many safety data sheets, general
precautions should be taken to prevent environmental release. Do not allow glucarate or its
solutions to enter drains, surface water, or soil[1]. It is classified as slightly hazardous to
water[5]. All waste water from cleaning should be collected and treated via a wastewater
treatment plant if possible[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1238325?utm_src=pdf-body-img
https://www.benchchem.com/product/b1238325?utm_src=pdf-body
https://www.benchchem.com/product/b1238325?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/FG/18/MSDS_FG180839_7000_EN.pdf
https://cdn.caymanchem.com/cdn/msds/31490m.pdf
https://www.biosynth.com/Files/MSDS/FG/18/MSDS_FG180839_7000_EN.pdf
https://www.benchchem.com/product/b1238325?utm_src=pdf-custom-synthesis
https://www.biosynth.com/Files/MSDS/FG/18/MSDS_FG180839_7000_EN.pdf
https://www.chemicalbook.com/msds/d-glucaric-acid.htm
https://file.medchemexpress.com/batch_PDF/HY-128749/D-Glucaric-acid-potassium-SDS-MedChemExpress.pdf
https://gojirafc.com/wp-content/uploads/2019/12/GA1003-D-Glucaric-Acid-Calcium-Salt.pdf
https://cdn.caymanchem.com/cdn/msds/31490m.pdf
https://www.benchchem.com/product/b1238325#glucarate-proper-disposal-procedures
https://www.benchchem.com/product/b1238325#glucarate-proper-disposal-procedures
https://www.benchchem.com/product/b1238325#glucarate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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